Cas no 830348-05-5 (Benzamide, 2-bromo-N-[2-(3,5-dichloro-2-pyridinyl)ethyl]-)

Benzamide, 2-bromo-N-[2-(3,5-dichloro-2-pyridinyl)ethyl]- structure
830348-05-5 structure
Product name:Benzamide, 2-bromo-N-[2-(3,5-dichloro-2-pyridinyl)ethyl]-
CAS No:830348-05-5
MF:C14H11N2OCl2Br
MW:374.05994
CID:678748
PubChem ID:71416447

Benzamide, 2-bromo-N-[2-(3,5-dichloro-2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-bromo-N-[2-(3,5-dichloro-2-pyridinyl)ethyl]-
    • 2-bromo-N-[2-(3,5-dichloropyridin-2-yl)ethyl]benzamide
    • 830348-05-5
    • DTXSID20835836
    • Inchi: InChI=1S/C14H11BrCl2N2O/c15-11-4-2-1-3-10(11)14(20)18-6-5-13-12(17)7-9(16)8-19-13/h1-4,7-8H,5-6H2,(H,18,20)
    • InChI Key: MRGBOTSWZIIXQN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=C(C=C(C=N2)Cl)Cl)Br

Computed Properties

  • Exact Mass: 371.94318g/mol
  • Monoisotopic Mass: 371.94318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42Ų

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